Cas no 6987-78-6 (Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI))

Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI) structure
6987-78-6 structure
Product Name:Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)
CAS No:6987-78-6
MF:C30H46O3
MW:454.684449672699
CID:520513
PubChem ID:21594250
Update Time:2025-04-19

Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-28-oicacid, 3,21-dihydroxy-, g-lactone, (3b,21b)- (9CI)
    • 6987-78-6
    • Olean-12-en-28-oic acid, 3,21-dihydroxy-, gamma-lactone, (3beta,21beta)-
    • DTXSID50220155
    • 3-Hydroxycoriaceolide
    • Inchi: 1S/C30H46O3/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19)17-23(25)33-24(30)32/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,27-,28+,29+,30+/m0/s1
    • InChI Key: PWZMNBAVCHYMBK-FMMUPTMQSA-N
    • SMILES: O1C([C@]23C[C@H]1C(C)(C)C[C@H]2C1=CC[C@@H]2[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]2(C)[C@]1(C)CC3)O)=O

Computed Properties

  • Exact Mass: 454.34469533g/mol
  • Monoisotopic Mass: 454.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 0
  • Complexity: 931
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 46.5Ų
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.